1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone

• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[[4-(2-methoxyethyl)-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C21H22ClN3O2S/c1-27-14-13-25-20(12-7-16-5-3-2-4-6-16)23-24-21(25)28-15-19(26)17-8-10-18(22)11-9-17/h2-6,8-11H,7,12-15H2,1H3
• InChI Key: AWMHDEZXDZFREW-UHFFFAOYSA-N
• SMILES: COCCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Cl)CCC3=CC=CC=C3

Description

1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It may also inhibit the growth of fungi and bacteria by disrupting their cell membrane and inhibiting their protein synthesis.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone has been shown to have biochemical and physiological effects. It has been reported to decrease the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It has also been shown to decrease the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone in lab experiments include its broad-spectrum activity against various cancer cell lines, fungi, and bacteria. It also has low toxicity and high solubility in water, which makes it easy to handle and administer. However, its limitations include its limited stability in the presence of light and air, which may affect its activity and potency.

Future Directions

There are several future directions for the research on 1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone. These include:
1. Investigating its potential as a therapeutic agent for the treatment of cancer, fungal infections, and bacterial infections.
2. Studying its mechanism of action and identifying its molecular targets.
3. Developing more stable and potent derivatives of this compound.
4. Exploring its potential as a diagnostic tool for the detection of cancer cells.
5. Investigating its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, 1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone is a promising chemical compound with potential applications in scientific research. Its broad-spectrum activity against various cancer cell lines, fungi, and bacteria, along with its low toxicity and high solubility, make it an attractive candidate for further investigation. Future research on this compound may lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone can be achieved by the reaction of 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with 4-chloroacetophenone in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is obtained in good yield and high purity.

Scientific Research Applications

1-(4-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone has potential applications in scientific research. It has been reported to possess antifungal, antibacterial, and anticancer properties. It has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been reported to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.